Cas no 1245808-38-1 (1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole)

1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole structure
1245808-38-1 structure
Product Name:1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole
CAS No:1245808-38-1
MF:C6H7F2N3O2
MW:191.135487794876
MDL:MFCD15976243
CID:3160137
PubChem ID:50896503
Update Time:2025-04-21

1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-Difluoro-ethyl)-3-methyl-4-nitro-1H-pyrazole
    • 1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole
    • SCHEMBL21961399
    • DTXSID201217727
    • 1245808-38-1
    • GJZJOWIMJNCWCG-UHFFFAOYSA-N
    • AKOS005168987
    • AKOS015922433
    • EN300-232265
    • 1H-Pyrazole, 1-(2,2-difluoroethyl)-3-methyl-4-nitro-
    • 1-(2,2-difluoroethyl)-3-methyl-4-nitro-pyrazole
    • STL414669
    • 1-(2,2-difluoroethyl)-3-methyl-4-nitropyrazole
    • MDL: MFCD15976243
    • Inchi: 1S/C6H7F2N3O2/c1-4-5(11(12)13)2-10(9-4)3-6(7)8/h2,6H,3H2,1H3
    • InChI Key: GJZJOWIMJNCWCG-UHFFFAOYSA-N
    • SMILES: FC(CN1C=C(C(C)=N1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 191.05063280Da
  • Monoisotopic Mass: 191.05063280Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų

1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole Pricemore >>

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